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Compound of Interest

Compound Name: 3-Bromophenethyl alcohol

Cat. No.: B1273047

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to common experimental setups and
reactions involving 3-Bromophenethyl alcohol (also known as 2-(3-bromophenyl)ethanol).
This versatile building block is a valuable starting material in the synthesis of a wide range of
compounds, particularly in the fields of medicinal chemistry and materials science. The
presence of both a reactive aryl bromide and a primary alcohol allows for a variety of chemical
transformations, including palladium-catalyzed cross-coupling reactions and oxidations.

l. Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-
carbon and carbon-heteroatom bonds. For 3-Bromophenethyl alcohol, these reactions
typically occur at the aryl bromide position. It is important to consider that the primary alcohol
may interfere with some coupling reactions or the reagents used. In such cases, protection of
the alcohol group may be necessary. Common protecting groups for alcohols include silyl
ethers (e.g., TBDMS) or acetals (e.g., THP), which can be removed under specific conditions
after the coupling reaction.[1][2]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a widely used reaction for the formation of C-C bonds between
an organoboron compound and an organohalide.[3] This reaction is particularly useful for
synthesizing biaryl compounds.
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Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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